(3S)-3-azidobutanoic acid
Overview
Description
(3S)-3-azidobutanoic acid, also known as (3S)-3-azido-butyric acid or (R)-3-azidobutanoic acid, is a four-carbon monocarboxylic acid with an azide group at the 3-position. This compound has a variety of applications in the fields of biochemistry, organic chemistry, and medicine. It is used as a reagent in organic synthesis and as a substrate for enzymes involved in various metabolic pathways. It has also been studied for its potential therapeutic effects, particularly in the treatment of certain types of cancer.
Scientific Research Applications
(3S)-3-azidobutanoic acid has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a substrate for enzymes involved in various metabolic pathways, and as a component of fluorescent probes for imaging applications. It has also been studied for its potential therapeutic effects, particularly in the treatment of certain types of cancer.
Mechanism of Action
The mechanism of action of (3S)-3-azidobutanoic acid is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in metabolic pathways. Specifically, it is thought to inhibit the activity of the enzyme acetyl-CoA carboxylase, which is involved in the synthesis of fatty acids. It is also believed to inhibit the activity of the enzyme malonyl-CoA decarboxylase, which is involved in the breakdown of fatty acids.
Biochemical and Physiological Effects
(3S)-3-azidobutanoic acid has been studied for its potential biochemical and physiological effects. In animal studies, it has been shown to reduce levels of triglycerides and cholesterol in the blood. It has also been shown to reduce inflammation and oxidative stress. In addition, it has been shown to reduce tumor growth in certain types of cancer.
Advantages and Limitations for Lab Experiments
The use of (3S)-3-azidobutanoic acid in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it is stable at room temperature. Additionally, it can be used in a variety of applications, including organic synthesis, enzyme inhibition, and imaging. However, there are some limitations to its use. It is not soluble in water, and it can be toxic in high concentrations.
Future Directions
The potential applications of (3S)-3-azidobutanoic acid are still being explored. Further research is needed to determine its effects on other metabolic pathways and its potential therapeutic effects. Additionally, more research is needed to determine its effects on other types of cancer, as well as its potential use as an imaging agent. Finally, further research is needed to determine the optimal concentrations for laboratory experiments.
Synthesis Methods
(3S)-3-azidobutanoic acid can be synthesized in several ways. One method involves the reaction of sodium azide and butyric acid in an aqueous solution of sodium hydroxide. The reaction is carried out at room temperature and yields (3S)-3-azidobutanoic acid in a yield of approximately 80%. Another method involves the reaction of butyric acid and sodium azide in acetic acid. This reaction is carried out at room temperature and yields (3S)-3-azidobutanoic acid in a yield of approximately 90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-3-azidobutanoic acid involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include the protection of a carboxylic acid group, the introduction of an azide group, and the deprotection of the carboxylic acid group to yield the final product.", "Starting Materials": [ "Butanoic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "Sodium azide (NaN3)", "Dimethylformamide (DMF)", "Diethyl ether", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)" ], "Reaction": [ "Butanoic acid is first protected by reaction with DCC and NHS to yield the corresponding NHS ester.", "The NHS ester is then reacted with sodium azide in DMF to introduce the azide group, yielding the protected azido acid intermediate.", "The protected azido acid intermediate is then deprotected by treatment with HCl in diethyl ether to remove the NHS protecting group.", "The resulting acid is then neutralized with NaOH to yield the final product, (3S)-3-azidobutanoic acid." ] } | |
CAS RN |
1932397-49-3 |
Product Name |
(3S)-3-azidobutanoic acid |
Molecular Formula |
C4H7N3O2 |
Molecular Weight |
129.1 |
Purity |
95 |
Origin of Product |
United States |
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